Cas no 1396764-89-8 (2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide
• CAS No: 1396764-89-8
• MF: C₂₁H₁₈N₄O₄
• MW: 390.392024517059
• CID: 5400394
• Update Time: 2025-11-02

2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-[6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl]acetamide
• 2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide

• Inchi： 1S/C21H18N4O4/c1-27-17-8-4-2-6-14(17)12-28-21-11-19(22-13-23-21)24-20(26)10-16-15-7-3-5-9-18(15)29-25-16/h2-9,11,13H,10,12H2,1H3,(H,22,23,24,26)
• InChI Key： IJXKYWRYNVYUHG-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OCC2=CC=CC=C2OC)=NC=N1)(=O)CC1C2=CC=CC=C2ON=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide

Exploring the Potential of 2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide (CAS 1396764-89-8) in Modern Pharmaceutical Research

The compound 2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide (CAS 1396764-89-8) represents an intriguing molecular structure that has captured significant attention in pharmaceutical chemistry. This benzoxazole-pyrimidine hybrid compound combines two privileged scaffolds in drug discovery, offering unique opportunities for therapeutic development. The presence of both benzoxazole and pyrimidine moieties in its structure suggests potential interactions with various biological targets, making it particularly interesting for researchers investigating novel treatment approaches.

Recent studies have highlighted the growing importance of heterocyclic compounds in addressing complex medical challenges, with CAS 1396764-89-8 emerging as a promising candidate in this category. The compound's molecular architecture features a 1,2-benzoxazole core linked to a methoxyphenyl-substituted pyrimidine through an acetamide bridge, creating a balanced combination of lipophilic and hydrophilic properties. This characteristic is particularly valuable in drug design, as it may influence the compound's pharmacokinetic profile and target binding affinity.

The pharmaceutical industry has shown increasing interest in 2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide due to its structural similarity to known bioactive molecules. Researchers are particularly intrigued by the compound's potential modulation of enzymatic activity, with preliminary computational studies suggesting possible interactions with kinase family proteins. These proteins play crucial roles in cellular signaling pathways, and their dysregulation is associated with various pathological conditions.

From a synthetic chemistry perspective, CAS 1396764-89-8 presents interesting challenges and opportunities. The convergent synthesis approach typically employed for such compounds allows for structural modifications at multiple positions, enabling medicinal chemists to explore structure-activity relationships. The methoxybenzyl-protected pyrimidine portion offers potential for further derivatization, while the benzoxazole acetamide moiety provides a stable pharmacophore that could be optimized for enhanced biological activity.

Current research trends in drug discovery emphasize the need for compounds with improved target selectivity and reduced off-target effects. The structural features of 2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide suggest it may address these needs, particularly in the development of precision medicine approaches. Its moderate molecular weight and balanced physicochemical properties make it an attractive starting point for lead optimization programs.

The scientific community has been actively investigating the structure-activity relationship of similar compounds, with particular focus on how modifications to the benzoxazole ring system and pyrimidine substitution pattern affect biological activity. These studies often reference CAS 1396764-89-8 as a valuable comparator compound, helping researchers understand the essential structural requirements for specific pharmacological effects.

In the context of current pharmaceutical challenges, such as drug resistance and the need for novel therapeutic mechanisms, 2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide offers intriguing possibilities. Its hybrid structure may provide advantages in overcoming resistance mechanisms that have rendered some existing treatments less effective. Researchers are particularly interested in exploring whether this compound could serve as a scaffold for developing multi-target directed ligands, an emerging strategy in complex disease treatment.

The compound's potential extends beyond traditional small-molecule drug development. Recent advances in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies have created new opportunities for molecules with specific binding characteristics. The benzoxazole-pyrimidine core of CAS 1396764-89-8 might serve as an effective warhead in such applications, particularly for targets that have proven difficult to address with conventional approaches.

From a commercial perspective, the growing demand for innovative pharmaceutical intermediates has increased interest in compounds like 2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide. Suppliers and contract research organizations are expanding their catalogs to include such specialized molecules, recognizing their value in drug discovery pipelines. The compound's unique chemical structure and potential therapeutic applications make it a noteworthy addition to research chemical collections.

Quality control and characterization of CAS 1396764-89-8 present specific analytical challenges due to its structural complexity. Advanced techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy are typically employed to ensure compound purity and confirm structural identity. These rigorous analytical procedures are essential for maintaining the reliability of research involving this compound.

Looking forward, the scientific trajectory of 2-(1,2-benzoxazol-3-yl)-N-{6-[(2-methoxyphenyl)methoxy]pyrimidin-4-yl}acetamide appears promising. As research continues to uncover its potential applications and mechanisms of action, this compound may emerge as an important tool in medicinal chemistry and a valuable candidate for further development. Its story exemplifies how strategic molecular design can yield compounds with significant potential to address unmet medical needs.